Thiazolo[4,5-c]pyridine, 7-bromo-

• IUPAC Name: 7-bromo-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C6H3BrN2S/c7-4-1-8-2-5-6(4)10-3-9-5/h1-3H
• InChI Key: KVIWWNXSTHMZKC-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C=N1)Br)SC=N2
• Molecular Formula: C6H3BrN2S
• Molecular Weight: 215.07 g/mol

Description

“Thiazolo[4,5-c]pyridine, 7-bromo-” is a thiadiazolo[3,4-c]pyridine based material that is used as an electron deficient group for organic electronic applications. It can be used in the synthesis of panchromatic organic for dye sensitized solar cells (DSSCs).

Synthesis Analysis

The synthesis of “Thiazolo[4,5-c]pyridine, 7-bromo-” involves aromatic nucleophilic substitution, with eleven new compounds synthesized using different nucleophiles such as alcohols, amines, and thiols. The reaction of 4-amino-5-bromo-2-chloro-6-methylpyrimidine with carbon disulfide in the presence of KOH in DMF gave 5-chloro-7-methylthiazolo[4,5-d]pyrimidine-2(3H)-thione, which was then alkylated at the sulfur atom with various alkyl halides in the presence of EtN3 in acetonitrile.

Molecular Structure Analysis

The molecular structure of “Thiazolo[4,5-c]pyridine, 7-bromo-” is characterized by the presence of a thiadiazolo[3,4-c]pyridine core.

Chemical Reactions Analysis

The chemical reactions involving “Thiazolo[4,5-c]pyridine, 7-bromo-” are characterized by its versatility and selectivity towards aromatic nucleophilic substitution. This compound reacts with different nucleophiles to form new compounds.

Scientific Research Applications

Electrochromic Polymers

Thiazolo[4,5-c]pyridine analogs have been utilized in the design of donor-acceptor-type electrochromic polymers. For instance, Thiadiazolo[3,4-c]pyridine was employed to design novel electrochromic systems, resulting in polymers like poly(4,7-di(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)-[1,2,5]thiadiazolo[3,4-c]pyridine) (PEPTE). These polymers exhibited lower bandgaps, favorable redox activity, and stability, alongside higher coloration efficiency and very fast switching times, indicating potential for neutral green electrochromic applications (Ming et al., 2015).

Antimicrobial Agents

A study on the synthesis and molecular docking of novel 2-thiazolyl pyridines showcased their potent antimicrobial activities. These compounds were synthesized using a one-pot three-component reaction, demonstrating significant activity against various bacteria and fungi, suggesting their use as potential antimicrobial drugs (Abdelrazek et al., 2019).

Antiproliferative Agents

Thiazolo[4,5-c]pyridine derivatives have been explored for their antiproliferative activities. For example, new functionalized pyridine linked thiazole derivatives exhibited promising anticancer activity against various cancer cell lines, indicating their potential in cancer therapy (Alqahtani & Bayazeed, 2020).

Synthesis of Heterocyclic Compounds

Thiazolo[4,5-c]pyridine derivatives have been utilized in the synthesis of heterocyclic compounds incorporating coumarin. These compounds were synthesized through reactions with various reagents, exhibiting significant cytotoxic effects against human cancer cell lines, highlighting their potential in the development of novel anticancer agents (Mohareb & MegallyAbdo, 2015).

Cytotoxicity and Antioxidant Activities

Some studies have focused on the cytotoxicity and antioxidant activities of thiazolo[4,5-b]pyridine-2(3H)-one derivatives. These compounds showed moderate inhibitory activity against cancer cell lines and were screened for their antioxidant activities, providing insights into their therapeutic potential (Lozynskyi et al., 2018).

Safety and Hazards

The safety data sheet for a related compound, tert-Butyl 2-amino-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carboxylate, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause respiratory irritation.

Future Directions

The future directions for “Thiazolo[4,5-c]pyridine, 7-bromo-” could involve further exploration of its versatility and selectivity towards aromatic nucleophilic substitution. Additionally, its potential use in the synthesis of panchromatic organic for dye sensitized solar cells (DSSCs) could be further explored.

Mechanism of Action

Target of Action

7-Bromothiazolo[4,5-c]pyridine, also known as Thiazolo[4,5-c]pyridine, 7-bromo-, is a part of the thiazolo[4,5-b]pyridines class of organic compounds . These compounds have been reported to possess a broad spectrum of pharmacological activities . They have been identified and developed in recent years for their high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . Some representatives of this class have also been reported as histamine H3 receptor antagonists .

Mode of Action

It’s known that these compounds can interact with a wide range of receptor targets , which may be crucial for their multifaceted pharmacological effects .

Result of Action

The molecular and cellular effects of 7-Bromothiazolo[4,5-c]pyridine’s action are likely to be diverse, given its broad spectrum of pharmacological activities . These activities suggest that the compound may induce changes at the cellular level that result in antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor effects .

Biochemical Analysis

Biochemical Properties

It is known that thiazolopyridines, the class of compounds to which 7-Bromothiazolo[4,5-c]pyridine belongs, have been reported to possess a broad spectrum of pharmacological activities . They exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities

Cellular Effects

Thiazolopyridines have been reported to have a wide range of effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression